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Compound of Interest

Compound Name: 5-Amino-2-fluorophenol

Cat. No.: B189856 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 5-Amino-2-fluorophenol (CAS: 100367-48-4). Adherence to these guidelines is

essential to ensure the safety of all personnel and to maintain a secure laboratory environment.

Hazard Identification and Classification
5-Amino-2-fluorophenol is a chemical compound that requires careful handling due to its

potential health hazards. Based on available safety data for this compound and structurally

similar chemicals, the primary hazards are associated with irritation to the skin, eyes, and

respiratory system. It may also be harmful if swallowed.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H302: Harmful if swallowed (potential).

Signal Word: Warning[1][2]
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Personal Protective Equipment (PPE)
Consistent and correct use of appropriate personal protective equipment is the most critical line

of defense against chemical exposure. The following table summarizes the required PPE for

handling 5-Amino-2-fluorophenol.

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

A face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[3][4]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene)

with a minimum thickness of

0.11 mm. Wear a fully

buttoned lab coat.[5]

Prevents skin contact which

can cause irritation.[6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4] If dust or aerosols are

generated and engineering

controls are insufficient, a

NIOSH/MSHA or EN 149

approved respirator with a

particulate filter is required.[7]

[8]

Protects against inhalation of

dust or aerosols which may

cause respiratory tract

irritation.[6]

Body Protection

A chemical-resistant suit may

be required for large-scale

operations or in case of a spill.

[9]

Provides full-body protection

from exposure.
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A systematic approach to handling 5-Amino-2-fluorophenol is crucial to minimize risk. The

following step-by-step procedures should be followed.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[7]

Keep the container tightly closed.[6] The recommended storage condition is in a refrigerator

(2 to 8 °C) under an inert atmosphere and protected from light.[2]

2. Preparation and Weighing:

All handling of solid 5-Amino-2-fluorophenol that may generate dust must be conducted in

a certified chemical fume hood.

Before weighing, ensure all necessary PPE is correctly worn.

Use a dedicated and clean weighing vessel.

Handle the powder gently to avoid creating airborne dust.

3. Dissolution:

Add the weighed 5-Amino-2-fluorophenol to the solvent slowly and in a controlled manner

within the chemical fume hood.

Common solvents may include DMSO, ethanol, or water, but solubility should be confirmed

for the specific application.

If necessary, gentle heating or sonication can be used to aid dissolution, but this should be

done with caution to avoid splashing or aerosol formation.[10]

4. Use in Experiments:
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All experimental procedures involving 5-Amino-2-fluorophenol should be carried out within

a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.[4]

The following diagram outlines the safe handling workflow for 5-Amino-2-fluorophenol.
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Safe Handling Workflow for 5-Amino-2-fluorophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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